Cas no 53560-33-1 (5-ethynyl-1,2,3-trimethoxybenzene)

• Product Name: 5-ethynyl-1,2,3-trimethoxybenzene
• CAS No: 53560-33-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD13191951
• CID: 356973
• PubChem ID: 11830260
• Update Time: 2025-07-17

5-ethynyl-1,2,3-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-ethynyl-1,2,3-trimethoxy-
• 5-ethynyl-1,2,3-trimethoxybenzene
• 1-Ethynyl-3,4,5-trimethoxybenzene
• 3,4,5-(Trimethoxyphenyl)acetylene
• A1-02129
• 5-ethynyl-1,2,3-trimethoxy-benzene
• DTXSID40474064
• 3,4,5-Trimethoxyphenylacetylene
• 53560-33-1
• AKOS016347676
• MFCD13191951
• SCHEMBL564865
• F1957-0833
• EN300-1839254
• 3,4,5-trimethoxyphenyl-acetylene
• A18863

• MDL： MFCD13191951
• Inchi： 1S/C11H12O3/c1-5-8-6-9(12-2)11(14-4)10(7-8)13-3/h1,6-7H,2-4H3
• InChI Key： CDZJQFRCCCDJLD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#C)=CC=1OC)OC

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 275.9±40.0 ºC (760 Torr),
• Flash Point: 91.2±24.6 ºC,
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-ethynyl-1,2,3-trimethoxybenzene

5-Ethynyl-1,2,3-Trimethoxybenzene (CAS No. 53560-33-1): A Comprehensive Overview

5-Ethynyl-1,2,3-trimethoxybenzene (CAS No. 53560-33-1) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzene ring substituted with three methoxy groups and an ethynyl group. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable building block in various applications.

The ethynyl group in 5-ethynyl-1,2,3-trimethoxybenzene is particularly noteworthy due to its reactivity and ability to participate in a variety of chemical reactions. This makes the compound an excellent precursor for the synthesis of more complex molecules, including those used in drug discovery and materials science. The methoxy groups, on the other hand, contribute to the molecule's stability and solubility, making it easier to handle and process in laboratory settings.

Recent studies have highlighted the potential of 5-ethynyl-1,2,3-trimethoxybenzene in the development of novel materials. For instance, researchers at the University of California have demonstrated that this compound can be used to create highly conductive polymers with applications in electronic devices. The ethynyl group facilitates the formation of conjugated systems, which are essential for efficient charge transport. Additionally, the methoxy groups enhance the solubility of the resulting polymers, making them suitable for solution processing techniques.

In the pharmaceutical industry, 5-ethynyl-1,2,3-trimethoxybenzene has shown promise as a key intermediate in the synthesis of bioactive compounds. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The ethynyl group can be readily modified to introduce various functional groups that enhance biological activity or improve pharmacokinetic properties. This flexibility makes 5-ethynyl-1,2,3-trimethoxybenzene an attractive starting material for drug development.

The synthetic accessibility of 5-ethynyl-1,2,3-trimethoxybenzene is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common method involves the reaction of 1,2,3-trimethoxybenzene with an ethynylating agent such as propargyl alcohol or propargyl bromide. These reactions are typically carried out under mild conditions and yield high-purity products suitable for further derivatization.

From a safety perspective, 5-ethynyl-1,2,3-trimethoxybenzene is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE) when working with this material. The compound should be stored in a cool, dry place away from incompatible substances to ensure its stability and prevent degradation.

In conclusion, 5-ethynyl-1,2,3-trimethoxybenzene (CAS No. 53560-33-1) is a multifaceted compound with a wide range of applications in synthetic chemistry, materials science, and pharmaceutical research. Its unique structural features make it an invaluable building block for the development of novel materials and bioactive compounds. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.